Cas no 203310-42-3 (n-Hexanesulphonylacetonitrile)

• Product Name: n-Hexanesulphonylacetonitrile
• CAS No: 203310-42-3
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• MDL: MFCD00041475
• CID: 92337
• PubChem ID: 2817563
• Update Time: 2025-10-29

n-Hexanesulphonylacetonitrile Chemical and Physical Properties

Names and Identifiers

• n-Hexanesulphonylacetonitrile
• n-Hexylsulphonylacetonitrile
• N-hexylsulfonylacetonitrilium
• hexane-1-sulfonylacetonitrile
• N-HEXANESULFONYLACETONITRILE
• N-hexylsulfonylethanenitrilium
• Acetonitrile, 2-(hexylsulfonyl)-
• 2-hexylsulfonylacetonitrile
• SR-01000635432-1
• CCG-45678
• FT-0643898
• N-HEXYLSULFONYLACETONITRILE
• 203310-42-3
• 2-(hexylsulfonyl)acetonitrile
• SCHEMBL3239067
• 2-(HEXANE-1-SULFONYL)ACETONITRILE
• DB-045180

• MDL： MFCD00041475
• Inchi： 1S/C8H15NO2S/c1-2-3-4-5-7-12(10,11)8-6-9/h2-5,7-8H2,1H3
• InChI Key： CGKSNJYMJMDPQT-UHFFFAOYSA-N
• SMILES： S(CC#N)(CCCCCC)(=O)=O

Computed Properties

• Exact Mass: 189.08200
• Monoisotopic Mass: 189.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 66.3A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.081
• Melting Point: 41-43°C
• Boiling Point: 362.3°C at 760 mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.459
• PSA: 66.31000
• LogP: 2.58588
• Solubility: Insoluble in water

n-Hexanesulphonylacetonitrile Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Additional information on n-Hexanesulphonylacetonitrile

n-Hexanesulphonylacetonitrile (CAS No. 203310-42-3): A Comprehensive Guide to Its Properties, Applications, and Future Trends

In the realm of organic chemistry and advanced material science, n-Hexanesulphonylacetonitrile (CAS No. 203310-42-3) stands out as a versatile and intriguing compound. With its unique molecular structure combining a hexane chain, sulphonyl group, and acetonitrile moiety, this chemical has garnered attention for its potential in various industrial and research applications. As sustainability and green chemistry become hot topics globally, compounds like n-Hexanesulphonylacetonitrile are increasingly studied for their role in eco-friendly processes. Users often search for terms such as "sulphonyl acetonitrile derivatives" or "hexane-based chemical applications," reflecting a growing interest in specialized organic intermediates. This article delves into the properties, uses, and market dynamics of this compound, providing a detailed overview for professionals and enthusiasts alike.

The chemical structure of n-Hexanesulphonylacetonitrile features a six-carbon alkyl chain (hexane) attached to a sulphonyl group (-SO2-), which is further linked to an acetonitrile group (-C≡N). This configuration imparts notable properties, including moderate polarity and reactivity, making it useful in synthetic chemistry. Its molecular formula is C8H15NO2S, with a molar mass of approximately 189.27 g/mol. Physical characteristics such as solubility in organic solvents like dimethylformamide (DMF) and acetone enhance its applicability in laboratory settings. Researchers frequently inquire about "chemical properties of sulphonyl acetonitriles" or "synthesis methods for hexanesulphonyl compounds," highlighting the demand for in-depth technical data. The compound's stability under controlled conditions allows for safe handling in research environments, aligning with trends toward safer chemical practices.

One of the primary applications of n-Hexanesulphonylacetonitrile is in organic synthesis, where it serves as a key intermediate for constructing complex molecules. It is often employed in nucleophilic substitution reactions due to the reactivity of the sulphonyl group, facilitating the formation of carbon-carbon bonds. This makes it valuable in pharmaceuticals, agrochemicals, and material science. For instance, in drug discovery, it can be used to develop novel compounds with potential therapeutic effects, addressing search queries like "acetonitrile derivatives in medicine" or "sulphonyl group applications." Additionally, its role in polymer chemistry—where it aids in creating functionalized polymers—resonates with trends in sustainable materials and biodegradable plastics, topics frequently searched in relation to AI-driven research tools.

Beyond synthesis, n-Hexanesulphonylacetonitrile finds use in analytical chemistry and catalysis. Its ability to act as a ligand or catalyst precursor in metal-catalyzed reactions contributes to advancements in green chemistry, reducing waste and energy consumption. This aligns with user interests in "catalytic processes for organic transformations" and "environmentally friendly chemical reagents." Moreover, in material science, it is explored for modifying surface properties of nanomaterials, a area gaining traction due to innovations in nanotechnology and electronics. Searches for "nanomaterial functionalization with organic compounds" or "hexanesulphonyl acetonitrile in tech applications" underscore its relevance in cutting-edge research, driven by AI and automation trends in laboratories.

The market for n-Hexanesulphonylacetonitrile is niche but growing, fueled by demand from pharmaceutical and specialty chemical industries. Global emphasis on research and development (R&D) in life sciences has increased procurement of such intermediates, with companies seeking high-purity grades for precision applications. Supply chain dynamics, including availability from manufacturers in regions like North America and Asia, influence its accessibility, a point often queried as "suppliers of CAS 203310-42-3" or "pricing trends for sulphonyl acetonitriles." Furthermore, regulatory aspects focus on compliance with environmental standards, avoiding restricted substances, which resonates with searches for "safe chemical alternatives" and "regulatory guidelines for organic compounds."

Looking ahead, n-Hexanesulphonylacetonitrile holds promise in emerging fields such as renewable energy and smart materials. Its potential in battery electrolytes or solar cell components is under investigation, tapping into hotspots like "energy storage solutions" and "sustainable tech innovations." Collaboration between academia and industry is likely to drive further discoveries, with AI and machine learning aiding in predictive modeling for new applications. For those exploring this compound, resources on "future of sulphonyl chemistry" or "research papers on hexanesulphonyl derivatives" provide valuable insights, ensuring that this compound remains at the forefront of scientific inquiry and industrial advancement.